Cas no 114058-89-8 (3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-)
114058-89-8 structure
Product Name:3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
CAS No:114058-89-8
MF:C11H13N3S
MW:219.306020498276
CID:170027
PubChem ID:3087354
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
- 4-ethyl-2-methyl-5-phenyl-1,2,4-triazole-3-thione
- 2,4-Dihydro-4-ethyl-2-methyl-5-phenyl-3H-1,2,4-triazole-3-thione
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-2-methyl-5-phenyl-
- AC1MJ7Z2
- ACMC-20mjn8
- AG-D-34197
- BRN 6725191
- CHEMBL23017
- CTK4A8579
- 114058-89-8
- DTXSID70150642
-
- Inchi: 1S/C11H13N3S/c1-3-14-10(12-13(2)11(14)15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
- InChI Key: ADEUINFOYLGADE-UHFFFAOYSA-N
- SMILES: S=C1N(C)N=C(C2C=CC=CC=2)N1CC
Computed Properties
- Exact Mass: 219.08319
- Monoisotopic Mass: 219.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 291.5°Cat760mmHg
- Flash Point: 130.1°C
- Refractive Index: 1.629
- PSA: 18.84
3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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